1-[4-(4-methoxyphenoxy)butanoyl]-4-phenylpiperazine

• IUPAC Name: 4-(4-methoxyphenoxy)-1-(4-phenylpiperazin-1-yl)butan-1-one
• InChI: InChI=1S/C21H26N2O3/c1-25-19-9-11-20(12-10-19)26-17-5-8-21(24)23-15-13-22(14-16-23)18-6-3-2-4-7-18/h2-4,6-7,9-12H,5,8,13-17H2,1H3
• InChI Key: LSAALRVRQRZZOL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCCCC(=O)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C21H26N2O3
• Molecular Weight: 354.4 g/mol

Description

1-[4-(4-methoxyphenoxy)butanoyl]-4-phenylpiperazine, also known as MPBP, is a chemical compound that has been studied for its potential use in scientific research.

Scientific Research Applications

1-[4-(4-methoxyphenoxy)butanoyl]-4-phenylpiperazine has been studied for its potential use as a research tool in the fields of neuroscience and pharmacology. It has been shown to bind to serotonin receptors, which are involved in the regulation of mood, appetite, and sleep. 1-[4-(4-methoxyphenoxy)butanoyl]-4-phenylpiperazine may be useful in studying the role of serotonin receptors in these processes.

Mechanism of Action

1-[4-(4-methoxyphenoxy)butanoyl]-4-phenylpiperazine acts as a serotonin receptor agonist, meaning that it activates these receptors. Specifically, it binds to the 5-HT1A and 5-HT2A receptors. This activation may lead to changes in neurotransmitter release and neuronal activity.
Biochemical and Physiological Effects
Research on 1-[4-(4-methoxyphenoxy)butanoyl]-4-phenylpiperazine has shown that it can modulate the release of several neurotransmitters, including serotonin, dopamine, and norepinephrine. It has also been shown to affect the activity of several brain regions, including the prefrontal cortex and the hippocampus. These effects may be related to its potential use in the treatment of depression and anxiety disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[4-(4-methoxyphenoxy)butanoyl]-4-phenylpiperazine in lab experiments is that it is a selective serotonin receptor agonist, meaning that it specifically targets these receptors. This can help researchers to better understand the role of serotonin in various physiological processes. However, one limitation of using 1-[4-(4-methoxyphenoxy)butanoyl]-4-phenylpiperazine is that it may not accurately mimic the effects of endogenous serotonin. Additionally, it may have off-target effects that could confound research results.

Future Directions

There are several potential future directions for research on 1-[4-(4-methoxyphenoxy)butanoyl]-4-phenylpiperazine. One area of interest is its potential use in the treatment of depression and anxiety disorders. Further research is needed to determine its efficacy and safety in humans. Additionally, 1-[4-(4-methoxyphenoxy)butanoyl]-4-phenylpiperazine may be useful in studying the role of serotonin in other physiological processes, such as appetite regulation and sleep. Finally, researchers may be interested in developing new compounds based on the structure of 1-[4-(4-methoxyphenoxy)butanoyl]-4-phenylpiperazine that have improved selectivity and efficacy.